6-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-4-(4-fluoro-2-methylphenyl)pyridine-3-carbonitrile

• CAS No.: 873443-72-2
• Molecular Formula: C17H16FN3O2S
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 6-(1,1-dioxo-1,4-thiazinan-4-yl)-4-(4-fluoro-2-methylphenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C17H16FN3O2S/c1-12-8-14(18)2-3-15(12)16-9-17(20-11-13(16)10-19)21-4-6-24(22,23)7-5-21/h2-3,8-9,11H,4-7H2,1H3
• InChI Key: XMBFGBOPRCSBRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C2=CC(=NC=C2C#N)N3CCS(=O)(=O)CC3

Description

6-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-4-(4-fluoro-2-methylphenyl)pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C17H16FN3O2S and its molecular weight is 345.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 300-mL Parr bottle charged with crude 2-chloro-3-cyano-4-(4-fluoro-2-methylphenyl)-6-(1,1-dioxo-thiomorpholin-4-yl)pyridine (19.86 g, 52.29 mmol), 10.9 mL (7.94 g, 78.4 mmol, 1.50 equiv) of triethylamine, 220 mg Pd(OH)2 or 1.62 g (1.57 mmol, 3.0 mol %) of 20% palladium hydroxide on carbon [Pearlman's catalyst, 32.2% LOD] and 100 mL of dry DMF. The mixture was stirred at 25° C. and 48.9–43.2 psi of H2 for 25.5 hours. The pressure was vented, and the mixture was filtered through a 5.0 g pad of cellulose. The cellulose pad was washed with 10 mL of DMF. Water (400 mL) was added to the filtrate and the resulting mixture was stirred for 30 minutes. The precipitate was filtered, washed several times with H2O, and dried to afford 17.52 g (97.0%) of 5-cyano-4-(4-fluoro-2-methylphenyl)-2-(1,1-dioxo-thiomorphlin-4-yl)pyridine as a slightly grey solid (97% conversion).